Cas no 882226-86-0 (3-[5-Chloro-1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2,6-diethylphenyl)-2-propenamide)
3-[5-Chloro-1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2,6-diethylphenyl)-2-propenamide Chemical and Physical Properties
Names and Identifiers
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- 882226-86-0
- Z46100815
- (E)-3-[5-chloro-1-(2-chlorophenyl)-3-methylpyrazol-4-yl]-2-cyano-N-(2,6-diethylphenyl)prop-2-enamide
- 3-[5-chloro-1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2,6-diethylphenyl)prop-2-enamide
- EN300-26614386
- 3-[5-Chloro-1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2,6-diethylphenyl)-2-propenamide
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- Inchi: 1S/C24H22Cl2N4O/c1-4-16-9-8-10-17(5-2)22(16)28-24(31)18(14-27)13-19-15(3)29-30(23(19)26)21-12-7-6-11-20(21)25/h6-13H,4-5H2,1-3H3,(H,28,31)
- InChI Key: DOJVWJFUWXCJCH-UHFFFAOYSA-N
- SMILES: C(NC1=C(CC)C=CC=C1CC)(=O)C(C#N)=CC1=C(Cl)N(C2=CC=CC=C2Cl)N=C1C
Computed Properties
- Exact Mass: 452.1170667g/mol
- Monoisotopic Mass: 452.1170667g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 693
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 70.7Ų
Experimental Properties
- Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 646.2±55.0 °C(Predicted)
- pka: 9.88±0.70(Predicted)
3-[5-Chloro-1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2,6-diethylphenyl)-2-propenamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26614386-0.05g |
3-[5-chloro-1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2,6-diethylphenyl)prop-2-enamide |
882226-86-0 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
3-[5-Chloro-1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2,6-diethylphenyl)-2-propenamide Related Literature
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 3-[5-Chloro-1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2,6-diethylphenyl)-2-propenamide
Recent Advances in the Study of 3-[5-Chloro-1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2,6-diethylphenyl)-2-propenamide (CAS: 882226-86-0)
The compound 3-[5-Chloro-1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2,6-diethylphenyl)-2-propenamide (CAS: 882226-86-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrazole and propenamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.
One of the key areas of research has been the optimization of the synthetic route for this compound. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The researchers employed a multi-step reaction sequence, starting from 2-chlorophenylhydrazine and methyl acetoacetate, followed by chlorination and subsequent coupling with 2,6-diethylaniline. The final product was characterized using NMR, HPLC, and mass spectrometry, confirming its structural integrity.
Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, making it a candidate for the treatment of inflammatory and oncological diseases. In vitro studies demonstrated its ability to selectively inhibit the JAK-STAT signaling pathway, which is implicated in various autoimmune disorders. Furthermore, preclinical trials in murine models showed significant reduction in tumor growth rates when the compound was administered at optimized dosages, with minimal off-target effects.
Another notable finding comes from a recent collaborative study between academic and industrial researchers, which explored the compound's potential as an anti-fibrotic agent. The results, published in Bioorganic & Medicinal Chemistry Letters (2024), indicated that the molecule effectively reduces collagen deposition in fibrotic tissue cultures, suggesting its utility in treating conditions such as pulmonary fibrosis and liver cirrhosis. The study also highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability.
Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as solubility and long-term toxicity need to be addressed in future studies. However, the current body of research underscores the therapeutic potential of 3-[5-Chloro-1-(2-chlorophenyl)-3-methyl-1H-pyrazol-4-yl]-2-cyano-N-(2,6-diethylphenyl)-2-propenamide and paves the way for further investigation into its applications. Continued efforts in structural optimization and mechanistic studies will be crucial for advancing this compound toward clinical trials.
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